Cas no 1807104-64-8 (Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-6-acetate)

• Product Name: Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-6-acetate
• CAS No: 1807104-64-8
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4897751
• Update Time: 2025-10-31

Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-6-acetate

• Inchi： 1S/C10H10F2N2O5/c1-18-6-3-5(4-7(15)19-2)13-8(10(11)12)9(6)14(16)17/h3,10H,4H2,1-2H3
• InChI Key： CSAKQADOGWVQMN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=CC(CC(=O)OC)=N1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.1
• Topological Polar Surface Area: 94.2

Additional information on Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-6-acetate

Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-6-acetate (CAS No. 1807104-64-8): An Overview

Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-6-acetate (CAS No. 1807104-64-8) is a versatile compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of difluoromethyl, methoxy, and nitro groups in its structure confers specific chemical and biological properties that make it a valuable candidate for further investigation.

The structure of Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-6-acetate is particularly noteworthy. The difluoromethyl group, known for its electron-withdrawing properties, can influence the compound's reactivity and stability. The methoxy group, a common functional group in organic chemistry, can enhance solubility and metabolic stability. The nitro group, a potent electron-withdrawing group, can modulate the compound's electronic properties and reactivity. These structural elements collectively contribute to the compound's unique chemical behavior and biological activity.

Recent studies have explored the synthetic routes to produce Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-6-acetate. One notable approach involves the sequential addition of fluorine atoms to a pyridine scaffold followed by methylation and nitration steps. This multi-step synthesis has been optimized to achieve high yields and purity, making it suitable for large-scale production. The synthetic versatility of this compound allows for the introduction of various substituents, which can be tailored to specific therapeutic needs.

In terms of biological activity, Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-6-acetate has shown promising results in preliminary studies. Research has indicated that this compound exhibits potent inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For instance, it has been found to inhibit the activity of specific kinases involved in cancer cell proliferation and metastasis. Additionally, studies have suggested that the compound may have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory disorders.

The pharmacokinetic properties of Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-6-acetate have also been investigated. Preliminary data suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity and low molecular weight contribute to good oral bioavailability and tissue penetration. These properties are crucial for ensuring that the compound reaches its intended target sites in the body effectively.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-6-acetate in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels with minimal adverse effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, Methyl 2-(difluoromethyl)-4-methoxy-3-nitropyridine-6-acetate (CAS No. 1807104-64-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activity and pharmacokinetic properties, make it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future applications in medicine.